2-Fluorohept-6-enoic acid
Overview
Description
2-Fluorohept-6-enoic acid is a chemical compound with the molecular formula C7H11FO2 and a molecular weight of 146.16 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Fluorohept-6-enoic acid is determined by its molecular formula, C7H11FO2 . The exact structure would depend on the arrangement of these atoms and the bonds between them.Scientific Research Applications
Fluorescent Protein Antibodies
2-Fluorohept-6-enoic acid: can be utilized in the development of fluorescent protein antibodies, particularly nanobodies . These antibodies are crucial in biomedical research for their ability to explicitly recognize and bind antigens. The unique properties of 2-Fluorohept-6-enoic acid could potentially enhance the stability and binding efficiency of these antibodies.
Polymerase-Directed Synthesis
The compound plays a significant role in the polymerase-directed synthesis of DNA. It is used to create 2′-fluoro modified nucleic acids, which are essential for stabilizing DNA for analysis by matrix-assisted laser desorption/ionization mass spectrometry (MALDI-MS) . This stabilization is critical for accurate DNA sequencing and analysis.
Diagnostic Research
In diagnostic research, 2-Fluorohept-6-enoic acid could be applied to improve the performance of diagnostic assays. Its properties may enhance the sensitivity and specificity of diagnostic tests, particularly those involving fluorescent markers .
properties
IUPAC Name |
2-fluorohept-6-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11FO2/c1-2-3-4-5-6(8)7(9)10/h2,6H,1,3-5H2,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVOPREOMSNQWMY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCCCC(C(=O)O)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluorohept-6-enoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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